Cas no 338793-95-6 (4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone)

• Product Name: 4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone
• CAS No: 338793-95-6
• MF: C₁₀H₇F₂NO₄S
• MW: 275.22868847847
• CID: 5693941
• PubChem ID: 2732375
• Update Time: 2023-10-14

4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenyl)-1,1-dioxo-1,4-thiazinane-3,5-dione
• 4-(2,4-difluorophenyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone
• AKOS005097186
• Oprea1_393681
• 4-(2,4-Difluorophenyl)-4-thiazinane-1,1,3,5-tetraone
• CCG-244841
• 4-(2,4-Difluorophenyl)thiomorpholine-3,5-dione 1,1-dioxide
• 6H-347S
• MFCD00180849
• 338793-95-6
• 4-(2,4-difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone
• 4-(2,4-DIFLUOROPHENYL)-1LAMBDA6,4-THIAZINANE-1,1,3,5-TETRAONE
• 3,5-Thiomorpholinedione, 4-(2,4-difluorophenyl)-, 1,1-dioxide
• 4-(2,4-Difluorophenyl)-1lambda6-thiomorpholine-1,1,3,5-tetrone

• Inchi： 1S/C10H7F2NO4S/c11-6-1-2-8(7(12)3-6)13-9(14)4-18(16,17)5-10(13)15/h1-3H,4-5H2
• InChI Key： POUNBOQYJHUOQY-UHFFFAOYSA-N
• SMILES： S1(CC(N(C2C=CC(=CC=2F)F)C(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 275.00638520g/mol
• Monoisotopic Mass: 275.00638520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• Boiling Point: 612.2±55.0 °C(Predicted)
• pka: -1.10±0.20(Predicted)